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Compound of Interest

Compound Name:
Ethyl 2-Bromo-4-

methoxybenzoate

Cat. No.: B572241 Get Quote

An In-depth Technical Guide to Ethyl 2-Bromo-4-
methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Ethyl 2-Bromo-4-methoxybenzoate (CAS No. 1208075-63-1), a

halogenated aromatic ester with potential applications in organic synthesis and medicinal

chemistry.

Chemical Structure and Properties
Ethyl 2-Bromo-4-methoxybenzoate possesses a benzene ring substituted with a bromo, a

methoxy, and an ethyl ester group at positions 2, 4, and 1 respectively.

Chemical Structure:

Caption: Chemical structure of Ethyl 2-Bromo-4-methoxybenzoate.

Physicochemical Properties:

While extensive experimental data for this specific isomer is limited, predicted and analogous

data provide valuable insights into its physical and chemical characteristics.
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Property Value Source

Molecular Formula C₁₀H₁₁BrO₃ [Vendor Data]

Molecular Weight 259.10 g/mol [Vendor Data]

CAS Number 1208075-63-1 [1]

Appearance
Expected to be a liquid or low-

melting solid
[Inference]

Boiling Point
308.2 ± 22.0 °C at 760 mmHg

(Predicted)

Flash Point 140.2 ± 22.3 °C (Predicted)

Density ~1.4 g/cm³ (Estimated) [Inference]

Solubility
Expected to be soluble in

organic solvents
[Inference]

Synthesis
Ethyl 2-Bromo-4-methoxybenzoate is typically synthesized via the esterification of its

corresponding carboxylic acid precursor, 2-Bromo-4-methoxybenzoic acid (CAS No. 74317-85-

4).

Synthetic Workflow:

2-Bromo-4-methoxybenzoic acid

EsterificationEthanol

Acid Catalyst (e.g., H₂SO₄)

Aqueous Workup & Extraction Column Chromatography Ethyl 2-Bromo-4-methoxybenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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